Application Notes & Protocols: A Bioinformatics-Driven Approach to Analyzing Pioglitazone Derivatives

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*N-(Ethyl-(2-pyridyl-5-ethyl)) pioglitazone*
CAS No.:	*952188-00-0*
Cat. No.:	*B026486*

Get Quote


Abstract

Pioglitazone, a member of the thiazolidinedione (TZD) class, is a potent agonist of the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ), a key nuclear receptor that regulates glucose and lipid metabolism.[1][2] Its primary therapeutic action is to enhance insulin sensitivity, making it a cornerstone in the management of Type 2 Diabetes (T2D).[3] The development of pioglitazone derivatives aims to refine its therapeutic profile—enhancing efficacy while mitigating side effects. This guide provides a comprehensive, bioinformatics-driven workflow for the analysis and optimization of novel pioglitazone derivatives. We will detail a sequence of in-silico protocols, from initial binding prediction through molecular dynamics, culminating in predictive modeling of bioactivity and safety. Each protocol is designed to be self-validating, explaining the scientific rationale behind each step to empower researchers in their drug discovery efforts.

The Pioglitazone Paradigm: Mechanism of Action

© 2026 BenchChem. All rights reserved.

Pioglitazone exerts its therapeutic effects by binding to and activating PPARγ.[4] This receptor is a ligand-activated transcription factor that, upon activation, forms a heterodimer with the Retinoid X Receptor (RXR).[2][5] This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes.[5] This action alters the transcription of numerous genes involved in metabolic processes, leading to increased insulin-stimulated glucose uptake in peripheral tissues like skeletal muscle and adipose tissue, and a reduction in hepatic gluconeogenesis.[1][3][4]




Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Caption: Pioglitazone's mechanism of action via PPARγ activation.

The In-Silico Drug Discovery Workflow

A structured computational approach is essential for efficiently screening and prioritizing pioglitazone derivatives. This workflow integrates multiple bioinformatics tools to assess candidates from various perspectives, reducing the time and cost associated with experimental testing.[6] The process begins with predicting the binding affinity to the target and progressively evaluates the stability, safety, and structure-activity relationship of the compounds.



Click to download full resolution via product page

Caption: Integrated in-silico workflow for analyzing pioglitazone derivatives.

Molecular Docking for Virtual Screening

Scientific Rationale: Molecular docking is a computational technique that predicts the preferred orientation of one molecule (ligand) when bound to a second (receptor, e.g., a protein). Its primary use in early-stage drug discovery is to perform virtual screening on a library of compounds to identify those that are most likely to bind to the target with high affinity.[6][7] For pioglitazone derivatives, we screen against the ligand-binding domain (LBD) of PPARγ to predict their binding energy, which serves as a proxy for binding affinity.

Protocol 3.1: Performing Molecular Docking using AutoDock Vina

This protocol outlines the steps for docking a pioglitazone derivative into the PPARγ LBD.

© 2026 BenchChem. All rights reserved.

- Receptor Preparation:
  - Action: Download the crystal structure of human PPARγ from the RCSB Protein Data Bank (e.g., PDB ID: 5Y2O, 6Y3U, 2P4Y).[8][9][10]
  - Causality: Experimental structures provide the precise 3D coordinates of the target. We select a high-resolution structure complexed with a known agonist to ensure the binding pocket is in a relevant conformation.
  - Tool: Use software like UCSF Chimera or PyMOL.
  - Steps:
    1. Load the PDB file.
    2. Remove all non-essential components: water molecules, co-crystallized ligands, and any non-protein chains.
    3. Add polar hydrogens and assign partial charges (e.g., Gasteiger charges). This is crucial for calculating electrostatic interactions.
    4. Save the prepared receptor as a .pdbqt file for use in AutoDock Tools.
- Ligand Preparation:
  - Action: Generate a 3D structure of your pioglitazone derivative.
  - Causality: A low-energy 3D conformation of the ligand is necessary for the docking algorithm to explore its possible binding poses accurately.
  - Tool: Use ChemDraw to create a 2D structure and a program like Open Babel or the online SMILES converter to generate a 3D .sdf or .mol2 file.
  - Steps:
    1. Draw the 2D structure of the derivative.

© 2026 BenchChem. All rights reserved.

2. Convert the 2D structure to a 3D structure and perform energy minimization (e.g., using the MMFF94 force field).

3. In AutoDock Tools, set the torsional degrees of freedom to allow for ligand flexibility.

4. Save the prepared ligand as a .pdbqt file.

- Docking Execution:
  - Action: Define the search space (grid box) and run the docking simulation.
  - Causality: The grid box confines the docking search to the known ligand-binding pocket of PPARγ, increasing computational efficiency and accuracy. Key interacting residues for TZD agonists include Tyr473, His323, Ser289, and His449.[11][12][13]
  - Tool: AutoDock Vina.
  - Steps:

    1. In AutoDock Tools, load the prepared receptor and ligand.

    2. Center the grid box on the co-crystallized ligand from the original PDB file to define the active site. Ensure the box dimensions (e.g., 25x25x25 Å) are large enough to accommodate the ligand.

    3. Create a configuration file (conf.txt) specifying the paths to the receptor and ligand, and the grid box parameters.

    4. Run Vina from the command line: vina --config conf.txt --out output.pdbqt --log log.txt.

- Results Analysis:
  - Action: Analyze the output files to determine binding affinity and visualize the binding pose.
  - Causality: The binding affinity score (in kcal/mol) provides a quantitative estimate of binding strength. Visual inspection of the top-ranked pose is critical to verify that the interactions are chemically sensible (e.g., hydrogen bonds with key residues).[14]

© 2026 BenchChem. All rights reserved.

- Tool: PyMOL or UCSF Chimera.
- Steps:
  1. Examine the log.txt file for the binding affinity scores of the top poses. A more negative value indicates stronger predicted binding.
  2. Load the receptor and the output.pdbqt file into a visualizer to inspect the predicted binding mode and key interactions.

Data Presentation: Docking Results

Compound	Parent (Pioglitazone)	Derivative 1	Derivative 2	Derivative 3
Binding Affinity (kcal/mol)	-9.5	-10.2	-8.9	-11.1
Key H-Bond Interactions	Tyr473, Ser289	Tyr473, His323, His449	Tyr473	Ser289, Tyr473, Gln286

Molecular Dynamics Simulation for Stability Analysis

Scientific Rationale: While molecular docking provides a static snapshot of the ligand-receptor interaction, Molecular Dynamics (MD) simulations predict the dynamic behavior of the complex over time.[15] This is crucial for verifying the stability of the docked pose. A stable complex is one where the ligand remains securely in the binding pocket with minimal conformational changes, reinforcing the docking prediction.[16]

Protocol 4.1: MD Simulation using GROMACS

This protocol assumes a docked complex from the previous step is available.

- System Preparation:
  - Action: Prepare the topology and coordinate files for the protein-ligand complex.

© 2026 BenchChem. All rights reserved.

- Causality: GROMACS requires a force field to describe the physics of all atoms in the system. The protein is handled by standard force fields (e.g., AMBER, CHARMM), but the novel ligand derivative requires custom parameterization.
- Tool: GROMACS, ACPYPE (for ligand parameterization).
- Steps:
  1. Generate ligand topology using a server like ACPYPE, which creates GROMACS-compatible parameters from your ligand's .mol2 file.
  2. Use the pdb2gmx tool in GROMACS to generate the protein topology.
  3. Combine the protein and ligand topologies and coordinate files.

- Solvation and Ionization:
  - Action: Place the complex in a simulation box, solvate it with water, and add ions to neutralize the system.
  - Causality: Simulations must be run in an environment that mimics physiological conditions. A periodic water box simulates an aqueous environment, and neutralizing ions prevent artifacts from electrostatic imbalances.
  - Tool: GROMACS (editconf, solvate, grompp, genion).
  - Steps:
    1. Define a simulation box (e.g., a cubic box with 1.0 nm distance from the complex to the edge).
    2. Fill the box with a pre-equilibrated water model (e.g., TIP3P).
    3. Add Na+ or Cl- ions to neutralize the net charge of the system.

- Simulation Execution:

© 2026 BenchChem. All rights reserved.

- Action: Perform energy minimization, followed by NVT (constant Number of particles, Volume, Temperature) and NPT (constant Number of particles, Pressure, Temperature) equilibration, and finally, the production MD run.
- Causality: This multi-step process ensures the system is stable before the production run. Minimization removes steric clashes. NVT equilibration stabilizes the temperature, and NPT equilibration stabilizes the pressure and density.
- Tool: GROMACS (grompp, mdrun).
- Steps:
  1. Energy Minimization: Run for ~5000 steps to relax the system.
  2. NVT Equilibration: Run for ~100 ps to stabilize the temperature around 300 K.
  3. NPT Equilibration: Run for ~200 ps to stabilize the pressure at 1 bar.
  4. Production MD: Run the simulation for a desired length of time (e.g., 50-100 ns).

- Trajectory Analysis:
  - Action: Analyze the simulation trajectory to assess stability.
  - Causality: Key metrics like Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF) provide quantitative measures of stability. A stable ligand will show a low and converged RMSD value over time.
  - Tool: GROMACS analysis tools (trjconv, rms, rmsf).
  - Steps:
    1. Calculate the RMSD of the ligand and protein backbone relative to the starting structure. A stable system will show RMSD values that plateau after an initial equilibration period.
    2. Calculate the RMSF of protein residues to identify flexible regions.

ADMET & Drug-Likeness Prediction

© 2026 BenchChem. All rights reserved.

Scientific Rationale: A potent compound is useless if it has poor pharmacokinetic properties or is toxic.[17] Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) prediction is a critical step to filter out candidates with undesirable profiles early in the discovery process.[18][19] This in-silico analysis evaluates properties like oral bioavailability, blood-brain barrier (BBB) penetration, and potential for inhibiting cytochrome P450 (CYP) enzymes.

Protocol 5.1: Predicting ADMET Properties using Web Servers

Free, reliable web servers provide a rapid means of assessing the drug-likeness of derivatives.

- Input Preparation:
  - Action: Obtain the SMILES (Simplified Molecular-Input Line-Entry System) string for each derivative.
  - Causality: SMILES is a universal format for representing 2D chemical structures that is accepted by most online cheminformatics tools.
  - Tool: ChemDraw or any chemical structure editor.
- Prediction Execution:
  - Action: Submit the SMILES strings to an ADMET prediction server.
  - Causality: These platforms use pre-built machine learning models trained on large datasets of experimental data to predict a wide range of pharmacokinetic and toxicity properties.[20][21]
  - Tool: SwissADME or ADMETlab 2.0.
  - Steps:
    1. Navigate to the web server.
    2. Paste the list of SMILES strings into the input box.
    3. Execute the prediction.

© 2026 BenchChem. All rights reserved.

- Results Analysis:
  - Action: Evaluate the output against established drug-likeness rules and desired properties.
  - Causality: Rules like Lipinski's Rule of Five help identify compounds with poor oral absorption or permeation.[22] For a T2D drug, high gastrointestinal (GI) absorption is desired, while BBB penetration is generally not. Inhibition of major CYP enzymes (e.g., CYP3A4, CYP2D6) is undesirable as it can lead to drug-drug interactions.
  - Key Parameters to Check:
    - Lipinski's Violations: Should be 0.
    - GI Absorption: Should be "High".
    - BBB Permeant: Should be "No".
    - CYP Inhibitor: Should be "No" for major isoforms.
    - PAINS Alert: Should be 0 (Pan-Assay Interference Compounds).

Data Presentation: ADMET Profile Summary


Property	Derivative 1	Derivative 3	Desired Profile
Molecular Weight	425.5 g/mol	450.6 g/mol	< 500
LogP	3.1	3.8	< 5
Lipinski Violations	0	0	0
GI Absorption	High	High	High
BBB Permeant	No	No	No
CYP2D6 Inhibitor	No	Yes	No
PAINS Alert	0	0	0

Quantitative Structure-Activity Relationship (QSAR)

© 2026 BenchChem. All rights reserved.

Scientific Rationale: QSAR modeling is a statistical method used to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[23][24] By building a predictive model from a "training set" of molecules with known activities, QSAR can be used to estimate the activity of new, untested derivatives.[25][26] This helps in prioritizing which derivatives to synthesize and test experimentally.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: General workflow for building a QSAR model.

© 2026 BenchChem. All rights reserved.

Protocol 6.1: Building a 2D-QSAR Model

This protocol provides a simplified overview of the QSAR process.

- Data Curation:
  - Action: Compile a dataset of pioglitazone derivatives with experimentally determined biological activity (e.g., IC50 or EC50 values against PPARγ).
  - Causality: A high-quality, diverse dataset is the foundation of a robust QSAR model. The activity data must be consistent and from the same experimental assay.
  - Requirement: A minimum of 20-30 compounds is typically needed for a simple model.
- Descriptor Calculation:
  - Action: For each molecule in the dataset, calculate a set of numerical descriptors that represent its physicochemical properties.
  - Causality: Descriptors quantify the structural features of a molecule. 2D descriptors can include molecular weight, LogP (lipophilicity), number of hydrogen bond donors/acceptors, and topological indices.
  - Tool: PaDEL-Descriptor or Mordred (Python library).
- Model Building and Validation:
  - Action: Split the data into a training set and a test set. Use the training set to build a statistical model and the test set to validate its predictive power.
  - Causality: Splitting the data is essential to prevent model overfitting and to get an unbiased estimate of its performance on new data.[27] The training set is used to "learn" the relationship, while the test set, which the model has not seen, is used to "test" it.
  - Tool: Scikit-learn (Python), R, or specialized software like ChemMaster.[27]
  - Steps:

© 2026 BenchChem. All rights reserved.

1. Randomly split the dataset (e.g., 80% for training, 20% for testing).
2. Use a feature selection algorithm to identify the most relevant descriptors.
3. Apply a machine learning algorithm (e.g., Multiple Linear Regression, Random Forest) to the training set to build the model.
4. Use the trained model to predict the activity of the compounds in the test set.
5. Evaluate the model's performance by comparing the predicted and actual activities. A good model will have a high coefficient of determination (R^2) for the test set (typically > 0.6).

Conclusion

The computational workflows detailed in these application notes provide a powerful, multi-faceted framework for the rational design and analysis of novel pioglitazone derivatives. By systematically evaluating binding affinity, complex stability, pharmacokinetic properties, and structure-activity relationships, researchers can significantly enhance the efficiency of the drug discovery process. This in-silico-first approach allows for the prioritization of the most promising candidates for synthesis and experimental validation, ultimately accelerating the development of safer and more effective therapeutics for Type 2 Diabetes.

References

- QSAR Analysis (Quantitative Structure Activity Relationship) Using MOE - YouTube. (2024).
- Smith, U. (2001). Pioglitazone: mechanism of action. PubMed. Available at: [Link]
- Tanis, S. P., et al. (1996). Synthesis and biological activity of metabolites of the antidiabetic, antihyperglycemic agent pioglitazone. PubMed. Available at: [Link]
- Mechanism of action of pioglitazones. ResearchGate. Available at: [Link]
- Hulin, B., et al. (1992). Studies on antidiabetic agents. X. Synthesis and biological activities of pioglitazone and related compounds. PubMed. Available at: [Link]
- Mechanism of Action Pioglitazone. My Endo Consult. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- D'Aniello, E., et al. (2018). The Pioglitazone Trek via Human PPAR Gamma: From Discovery to a Medicine at the FDA and Beyond. Frontiers in Pharmacology. Available at: [Link]
- ADMET Predictions. Deep Origin. Available at: [Link]
- McKeever, B.M. (2008). 2P4Y: Crystal structure of human PPAR-gamma-ligand binding domain complexed with an indole-based modulator. RCSB PDB. Available at: [Link]
- QSAR Analysis Using Discovery Studio. CD ComputaBio. Available at: [Link]
- Chaikuad, A., et al. (2023). 8CPJ: Crystal structure of PPAR gamma (PPARG) in an inactive form. RCSB PDB. Available at: [Link]
- Sameeh, M. Y., et al. (2022). Thiazolidinedione Derivatives: In Silico, In Vitro, In Vivo, Antioxidant and Anti-Diabetic Evaluation. MDPI. Available at: [Link]
- Hanke, T., et al. (2020). 6Y3U: Crystal structure of PPARgamma in complex with compound (R)-16. RCSB PDB. Available at: [Link]
- Crystal structure of PPAR gamma in complex with NMP422. (2019). RCSB PDB. Available at: [Link]
- Pioglitazone: Mechanism of action. ResearchGate. Available at: [Link]
- Investigation of thiazolidinedione derivatives for anti-diabetic screening: synthesis, in silico analysis, and in vivo evaluation. ResearchGate. Available at: [Link]
- Yi, W., et al. (2017). 5TWO: Peroxisome proliferator-activated receptor gamma ligand binding domain in complex with a novel selectively PPAR gamma-modulating ligand VSP-51. RCSB PDB. Available at: [Link]
- Tanis, S. P., et al. (1996). Synthesis and Biological Activity of Metabolites of the Antidiabetic, Antihyperglycemic Agent Pioglitazone. Journal of Medicinal Chemistry. Available at: [Link]
- In-silico ANALYSIS AND MOLECULAR DOCKING STUDIES OF NOVEL THIAZOLIDINEDIONE DERIVATIVES AGAINST PPAR-γ. ResearchGate. Available at: [Link]
- ADMET-AI. ADMET-AI. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Discovery of Novel Thiazolidinedione-Derivatives with Multi-Modal Antidiabetic Activities In Vitro and In Silico. PubMed Central. Available at: [Link]
- Tutorial 3: Quantitative structure-activity/property relationship (QSAR/QSPR) modeling and analysis. Meiler Lab. Available at: [Link]
- In Silico Analysis of 2,4-Thiazolidinedione Derivatives as Potential Insulin Sensitizers for the Treatment of Diabetes Mellitus. ResearchGate. Available at: [Link]
- A Beginner's Guide to QSAR Modeling in Cheminformatics for Biopharma. Neovarsity. Available at: [Link]
- Caballero, J. (2023). Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. NIH. Available at: [Link]
- QSAR Modeling Tutorial Using a Free QSAR Software (ChemMaster). YouTube. Available at: [Link]
- ADMETlab 2.0. ADMETlab 2.0. Available at: [Link]
- Lohray, B. B., et al. (2001). Synthesis and biological activity of novel pyrimidinone containing thiazolidinedione derivatives. PubMed. Available at: [Link]
- Molecular Modeling Study of PPARγ Agonists. ResearchGate. Available at: [Link]
- Exploration of Glitazone/Thiazolidinedione Derivatives: Molecular Design and Therapeutic Potential. MDPI. Available at: [Link]
- Virtual Screening for Drug Discovery: A Complete Guide. Technology Networks. Available at: [Link]
- Molecular dynamics simulation of PPARγ-ligand complexes. ResearchGate. Available at: [Link]
- Pharmacokinetics Software | Predict ADME Properties. ACD/Labs. Available at: [Link]
- Advances in PPARs Molecular Dynamics and Glitazones as a Repurposing Therapeutic Strategy through Mitochondrial Redox Dynamics against Neurodegeneration. PubMed.

© 2026 BenchChem. All rights reserved.

Available at: [Link]

- Best Practices for Docking-Based Virtual Screening. Semantic Scholar. Available at: [Link]
- Advances in PPARs Molecular Dynamics and Glitazones as a Repurposing Therapeutic Strategy through Mitochondrial Redox Dynamics against Neurodegeneration. PubMed Central. Available at: [Link]
- Bioinformatics Study of Pioglitazone Analogues as Potential Anti-Diabetic Drugs. ResearchGate. Available at: [Link]
- Virtual Screening in Drug Discovery: an Overview. Ron Levy Group. Available at: [Link]
- New Approaches to Virtual Screening. FOMAT Medical Research. Available at: [Link]
- Molecular docking of (a) pioglitazone and (b) rosiglitazone with PPARγ. ResearchGate. Available at: [Link]
- Consensus holistic virtual screening for drug discovery: a novel machine learning model approach. PubMed Central. Available at: [Link]
- Study of Molecular Docking of Drugs Metformin and Pioglitazone for Thyroid Dysfunction in Patients with Diabetes. Frontiers in Health Informatics. Available at: [Link]
- Molecular docking of (a) pioglitazone and (b) rosiglitazone with PPARγ. ResearchGate. Available at: [Link]
- Interaction study of pioglitazone with albumin by fluorescence spectroscopy and molecular docking. PubMed. Available at: [Link]
- Saptarini, N. M., & Jusman, S. W. (2014). Molecular Modeling Study of PPARγ Agonists: Dehydro-Di-Isoeugenol, Macelignan, Pioglitazone, Netoglitazone, and Rosiglitazone as Antidiabetic Drugs. International Journal of Chemistry. Available at: [Link]
- Functional network analysis of gene-phenotype connectivity based on pioglitazone. PubMed Central. Available at: [Link]

© 2026 BenchChem. All rights reserved.

- Chemical Proteomics-Based Analysis of Off-target Binding Profiles for Rosiglitazone and Pioglitazone: Clues for Assessing Potential for Cardiotoxicity. PubMed Central. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Pioglitazone: mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Frontiers | The Pioglitazone Trek via Human PPAR Gamma: From Discovery to a Medicine at the FDA and Beyond [frontiersin.org]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. Mechanism of Action Pioglitazone – My Endo Consult [myendoconsult.com]
- 6. Virtual Screening for Drug Discovery: A Complete Guide | Technology Networks [technologynetworks.com]
- 7. fomatmedical.com [fomatmedical.com]
- 8. rcsb.org [rcsb.org]
- 9. rcsb.org [rcsb.org]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
- 12. Advances in PPARs Molecular Dynamics and Glitazones as a Repurposing Therapeutic Strategy through Mitochondrial Redox Dynamics against Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. researchgate.net [researchgate.net]
- 15. researchgate.net [researchgate.net]
- 16. Advances in PPARs Molecular Dynamics and Glitazones as a Repurposing Therapeutic Strategy through Mitochondrial Redox Dynamics against Neurodegeneration - PubMed

© 2026 BenchChem. All rights reserved.

[pubmed.ncbi.nlm.nih.gov]

- 17. ADMET Predictions - Computational Chemistry Glossary [deeporigin.com]
- 18. Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments - PMC [pmc.ncbi.nlm.nih.gov]
- 19. acdlabs.com [acdlabs.com]
- 20. ADMET-AI [admet.ai.greenstonebio.com]
- 21. ADMETlab 2.0 [admetmesh.scbdd.com]
- 22. researchgate.net [researchgate.net]
- 23. youtube.com [youtube.com]
- 24. QSAR Analysis Using Discovery Studio - CD ComputaBio [computabio.com]
- 25. meilerlab.org [meilerlab.org]
- 26. neovarsity.org [neovarsity.org]
- 27. m.youtube.com [m.youtube.com]
- To cite this document: BenchChem. [Application Notes & Protocols: A Bioinformatics-Driven Approach to Analyzing Pioglitazone Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b026486/docs#application-notes-protocols-a-bioinformatics-driven-approach-to-analyzing-pioglitazone-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.